Cas no 202534-94-9 (Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate)

• Product Name: Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate
• CAS No: 202534-94-9
• MF: C₁₅H₁₆FNO₄
• MW: 293.290247917175
• CID: 1089730
• PubChem ID: 15405467
• Update Time: 2025-06-13

Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate
• AC-8187
• ethyl (3R,4S)-4-(4-fluorophenyl)-1-methyl-2,6-dioxo-piperidine-3-carboxylate
• ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate? (Paroxetine Impurity pound(c)
• ethyl4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate
• CS-0165678
• SB49393
• AKOS015902305
• 202534-94-9
• DTXSID50572469
• DB-351514
• SCHEMBL3924679
• DB-040886

• Inchi： 1S/C15H16FNO4/c1-3-21-15(20)13-11(8-12(18)17(2)14(13)19)9-4-6-10(16)7-5-9/h4-7,11,13H,3,8H2,1-2H3
• InChI Key： VLLPYAIUEKEIRQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CC(N(C)C(C1C(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 293.10633615g/mol
• Monoisotopic Mass: 293.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate

Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate (CAS No. 202534-94-9): A Comprehensive Overview

Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate (CAS No. 202534-94-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom in the aromatic ring and the specific arrangement of functional groups contribute to its unique chemical properties and biological relevance.

The structure of Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate features a piperidine ring that is substituted with a carboxylate ester group, a methyl group, and a 2,6-dioxo moiety. The 4-fluorophenyl group appended to the piperidine ring introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in drug molecules. This structural motif has been extensively studied for its potential in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target neurological disorders. Piperidine derivatives have emerged as promising candidates due to their ability to interact with central nervous system (CNS) receptors. Specifically, Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate has been investigated for its potential role in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Studies have suggested that this compound may exert its effects by modulating neurotransmitter systems, particularly dopamine and serotonin pathways.

The fluorine atom in the aromatic ring of Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate plays a crucial role in determining its pharmacological profile. Fluorinated aromatic compounds are often more stable under metabolic conditions and can exhibit improved bioavailability. This property makes them attractive for drug development, as it enhances the compound's ability to reach its target site of action effectively. Additionally, the presence of the dioxo group contributes to the compound's reactivity and potential interactions with biological molecules.

Several preclinical studies have explored the pharmacological properties of Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate. These studies have demonstrated its potential as an antagonist or partial agonist for various CNS receptors. For instance, research indicates that this compound may interact with dopamine D2 receptors, which are implicated in conditions such as schizophrenia and Parkinson's disease. By modulating these receptors, Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate could potentially alleviate symptoms associated with these neurological disorders.

The synthesis of Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluorine atom into the aromatic ring is particularly challenging due to its high electronegativity and reactivity. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecular frameworks with high efficiency and selectivity. This capability is crucial for developing novel drug candidates like Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate.

In addition to its potential therapeutic applications, Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate has also been studied for its role in chemical biology research. Its unique structure allows researchers to probe the mechanisms of various biological processes at the molecular level. By using this compound as a tool compound, scientists can gain insights into how specific enzymes and receptors function within cellular pathways. This information can then be leveraged to develop more targeted therapies for a wide range of diseases.

The future prospects for Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. As our understanding of neurological disorders continues to evolve, compounds like this one are likely to play an increasingly important role in developing effective treatments. Furthermore, advancements in computational chemistry and drug design techniques may further enhance the development pipeline for such novel therapeutics.

In conclusion, Ethyl 4-(4-fluorophenyl)-1-methyl-2,6-dioxopiperidine-3-carboxylate (CAS No. 202534-94-9) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for modulating CNS receptors and treating neurological disorders. As research continues to uncover new applications for this compound, it is likely to remain a key player in the development of innovative therapeutic strategies.